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Compound of Interest

Compound Name:
N-(5-Chloro-2-

hydroxyphenyl)acetamide

Cat. No.: B133537 Get Quote

N-(5-Chloro-2-hydroxyphenyl)acetamide is an aromatic amide of interest in various fields of

chemical and pharmaceutical research. Understanding its solubility is a critical first step in the

development of formulations, analytical methods, and for assessing its potential biological

activity. This guide aims to collate the available information to support these research

endeavors.

Solubility Data
While specific quantitative solubility data for N-(5-Chloro-2-hydroxyphenyl)acetamide in

various solvents at different temperatures is not readily available in the public domain, valuable

inferences can be drawn from the solubility characteristics of structurally related compounds.

Table 1: Qualitative Solubility of N-(5-Chloro-2-hydroxyphenyl)acetamide Analogs
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Compound Solvent Temperature Solubility

N-(5-chloro-2-fluoro-

phenyl)acetamide
Water Not Specified Moderate[1]

Ethanol Not Specified Soluble[1]

Acetone Not Specified Soluble[1]

2-Acetamidophenol Hot Water Hot Soluble[2][3]

Cold Water Cold Slightly Soluble[2][3]

Ethanol Not Specified Soluble[2][3]

DMSO Not Specified Slightly Soluble[2][3]

Methanol Not Specified Slightly Soluble[2][3]

Experimental Protocols for Solubility Determination
The following are generalized experimental protocols that can be adapted for determining the

solubility of N-(5-Chloro-2-hydroxyphenyl)acetamide.

General Qualitative Solubility Testing
This protocol provides a straightforward method for initial solubility screening in various

solvents.

Materials:

Test compound (N-(5-Chloro-2-hydroxyphenyl)acetamide)

A set of solvents (e.g., water, ethanol, methanol, acetone, DMSO, 5% HCl, 5% NaOH)

Small test tubes

Vortex mixer

pH paper or pH meter
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Procedure:

Add approximately 25 mg of the test compound to a small test tube.

Add 0.75 mL of the selected solvent in small portions, shaking vigorously after each addition.

Observe and record whether the compound dissolves completely, partially, or is insoluble.

For aqueous solutions, the pH can be measured to understand the acidic or basic nature of

the compound.

Equilibrium Solubility Determination (Shake-Flask
Method)
This is a more quantitative method to determine the equilibrium solubility of a compound in a

specific solvent at a given temperature.

Materials:

Test compound

Selected solvent

Vials with screw caps

Shaking incubator or orbital shaker set to a constant temperature

Analytical balance

Filtration device (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Add an excess amount of the test compound to a vial.

Add a known volume of the solvent to the vial.
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Seal the vial and place it in a shaking incubator at a constant temperature (e.g., 25 °C or 37

°C).

Agitate the mixture for a sufficient time to reach equilibrium (typically 24-72 hours).

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant and filter it to remove any undissolved

particles.

Dilute the filtered solution as necessary and analyze the concentration of the dissolved

compound using a validated analytical method.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for determining the solubility of a chemical

compound.
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Caption: General workflow for solubility determination.
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This guide provides a foundational understanding of the solubility aspects of N-(5-Chloro-2-
hydroxyphenyl)acetamide based on available data for related compounds and established

experimental methodologies. Researchers are encouraged to perform specific solubility studies

to obtain quantitative data for their particular applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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